Cas no 1805390-80-0 (4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805390-80-0
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866872
• Update Time: 2025-05-25

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-5-3(7(9)10)1-11-4(2-12)6(5)13/h1-2,7,13H
• InChI Key： RTNGXBOHZXDMQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=O)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805390-80-0)

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805390-80-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as chloro, difluoromethyl, and hydroxy substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing interest in 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde is driven by its potential applications in addressing global challenges such as antimicrobial resistance and sustainable agriculture. With the rise of AI-driven drug discovery and green chemistry, this compound aligns perfectly with modern scientific trends. Researchers frequently search for terms like "pyridine derivatives in drug design" or "difluoromethyl group applications", highlighting the relevance of this molecule in cutting-edge studies.

From a synthetic perspective, the presence of the carboxaldehyde group in 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde offers versatile reactivity, enabling its use in condensation reactions, nucleophilic additions, and cyclizations. These transformations are pivotal for constructing complex heterocycles, which are often found in bioactive compounds. The hydroxy and chloro substituents further enhance its utility by providing additional sites for functionalization, making it a preferred choice for medicinal chemists.

In agrochemical research, the difluoromethyl moiety is particularly noteworthy due to its ability to improve the metabolic stability and bioavailability of active ingredients. This feature has led to increased searches for "fluorinated pyridines in crop protection" and "sustainable pesticide development". The compound's potential to contribute to eco-friendly pest control solutions aligns with the global push for reduced environmental impact in agriculture.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde, ensuring its purity and stability for further applications. The compound's compatibility with modern high-throughput screening methods also makes it a valuable tool in combinatorial chemistry and fragment-based drug discovery.

As the scientific community continues to explore the untapped potential of pyridine-based compounds, 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde stands out as a promising candidate for future breakthroughs. Its multifaceted applications, combined with the increasing demand for innovative chemical building blocks, position it as a key player in the next generation of research and development.